Cas no 89270-12-2 (1H-Pyrazole-4-carboxylic acid, 3-methyl-5-propyl-, methyl ester)
89270-12-2 structure
Product Name:1H-Pyrazole-4-carboxylic acid, 3-methyl-5-propyl-, methyl ester
CAS No:89270-12-2
MF:C9H14N2O2
MW:182.219662189484
CID:605887
PubChem ID:71323288
Update Time:2025-04-19
1H-Pyrazole-4-carboxylic acid, 3-methyl-5-propyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-4-carboxylic acid, 3-methyl-5-propyl-, methyl ester
- methyl 5-methyl-3-propyl-1H-pyrazole-4-carboxylate
- DTXSID20752892
- 89270-12-2
-
- Inchi: 1S/C9H14N2O2/c1-4-5-7-8(9(12)13-3)6(2)10-11-7/h4-5H2,1-3H3,(H,10,11)
- InChI Key: ABNXXHLFBMXERG-UHFFFAOYSA-N
- SMILES: O(C)C(C1=C(C)NN=C1CCC)=O
Computed Properties
- Exact Mass: 182.105527694g/mol
- Monoisotopic Mass: 182.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 55Ų
1H-Pyrazole-4-carboxylic acid, 3-methyl-5-propyl-, methyl ester Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
89270-12-2 (1H-Pyrazole-4-carboxylic acid, 3-methyl-5-propyl-, methyl ester) Related Products
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